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Compound of Interest

Compound Name: Dicyclohexyl-phenyl-methanol
CAS No.: 87839-87-0
Cat. No.: B15686462
Get Quote
. J

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of dicyclohexyl(phenyl)methanol, a
tertiary alcohol with potential applications in organic synthesis and medicinal chemistry. This
document details its chemical properties, a proposed synthetic route with a detailed
experimental protocol, and expected analytical data for its characterization.

Chemical Identity and Properties

Dicyclohexyl(phenyl)methanol, with the IUPAC name dicyclohexyl(phenyl)methanol, is a
chemical compound with the molecular formula C19H280[1]. Its structure consists of a central
carbinol carbon atom bonded to two cyclohexyl groups, one phenyl group, and a hydroxyl

group.

Table 1: Physicochemical Properties of Dicyclohexyl(phenyl)methanol
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Property Value Source
IUPAC Name dicyclohexyl(phenyl)methanol PubChem[1]
Molecular Formula C19H280 PubChem[1]
Molecular Weight 272.43 g/mol PubChem[1]
CAS Number 87839-87-0 PubChem[1]
White to off-white solid
Appearance _
(predicted)
- _ 406.5 °C at 760 mmHg
Boiling Point ) ChemNet
(predicted)
Density 1.039 g/cm? (predicted) ChemNet
Flash Point 152.4 °C (predicted) ChemNet
XLogP3 5.6 PubChem[1]

Synthesis of Dicyclohexyl(phenyl)methanol

A robust and widely applicable method for the synthesis of tertiary alcohols is the Grignard

reaction. Dicyclohexyl(phenyl)methanol can be synthesized via the addition of a cyclohexyl

Grignard reagent to dicyclohexyl ketone. An alternative, and often more practical approach for

unsymmetrical tertiary alcohols, involves the reaction of an ester with two equivalents of a

Grignard reagent. Below is a detailed experimental protocol for the synthesis of

dicyclohexyl(phenyl)methanol from methyl benzoate and cyclohexylmagnesium bromide.

Reaction Scheme:

Materials:

e Magnesium turnings
e Anhydrous diethyl ether

e Bromocyclohexane
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» Methyl benzoate

¢ 10% Sulfuric acid (aqueous)

e Saturated sodium bicarbonate solution (aqueous)

e Brine (saturated aqueous sodium chloride)

e Anhydrous magnesium sulfate

¢ Hexanes

Procedure:

o Preparation of the Grignard Reagent:

[e]

All glassware must be oven-dried and assembled while hot under an inert atmosphere
(e.g., nitrogen or argon).

In a three-necked round-bottom flask equipped with a reflux condenser, a dropping funnel,
and a magnetic stirrer, place magnesium turnings (2.2 equivalents).

Add anhydrous diethyl ether to cover the magnesium.

Dissolve bromocyclohexane (2.2 equivalents) in anhydrous diethyl ether and add it to the
dropping funnel.

Add a small portion of the bromocyclohexane solution to the magnesium. The reaction
should initiate, as evidenced by bubbling and a gentle reflux. If the reaction does not start,
gently warm the flask.

Once the reaction has started, add the remaining bromocyclohexane solution dropwise at
a rate that maintains a gentle reflux.

After the addition is complete, reflux the mixture for an additional 30-60 minutes to ensure
complete formation of the Grignard reagent.

o Reaction with Methyl Benzoate:
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o Dissolve methyl benzoate (1.0 equivalent) in anhydrous diethyl ether and add it to the
dropping funnel.

o Cool the Grignard reagent solution in an ice bath.

o Add the methyl benzoate solution dropwise to the stirred Grignard reagent. An exothermic
reaction will occur, and a precipitate may form. Control the rate of addition to maintain a
gentle reflux.

o After the addition is complete, remove the ice bath and stir the reaction mixture at room
temperature for 1-2 hours.

Work-up and Purification:

o Cool the reaction mixture in an ice bath and slowly and carefully quench it by the dropwise
addition of 10% sulfuric acid. This will hydrolyze the magnesium alkoxide and dissolve the
magnesium salts.

o Transfer the mixture to a separatory funnel. Separate the aqueous and organic layers.
o Extract the aqueous layer with two portions of diethyl ether.

o Combine the organic layers and wash sequentially with saturated sodium bicarbonate
solution, water, and brine.

o Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under
reduced pressure to yield the crude product.

o Purify the crude dicyclohexyl(phenyl)methanol by recrystallization from a suitable solvent
such as hexanes.
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Caption: Workflow for the synthesis of dicyclohexyl(phenyl)methanol.
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Analytical Characterization

The structure and purity of the synthesized dicyclohexyl(phenyl)methanol can be confirmed

using various spectroscopic techniques. The following tables summarize the expected data

based on the analysis of structurally similar compounds.

Table 2: Predicted *H NMR Spectroscopic Data (400 MHz, CDCIs)

Chemical Shift ()

Multiplicity Integration Assignment
ppm
Aromatic protons
7.45-7.20 m 5H
(CeHbs)
2.10 s 1H Hydroxyl proton (-OH)
Cyclohexyl protons (2
1.90-1.00 m 22H Y P (

X CeH11)

Table 3: Predicted 3C NMR Spectroscopic Data (100 MHz, CDCIs)

Chemical Shift (6) ppm

Assignment

145.0 Aromatic C (quaternary)
128.5 Aromatic CH
127.0 Aromatic CH
126.5 Aromatic CH
80.0 Carbinol C (quaternary)
45.0- 25.0 Cyclohexyl CH and CH:2

Table 4: Expected IR Spectroscopic Data
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Wavenumber (cm~?)

Assignment

~3500 (broad)

O-H stretch

3100 - 3000 Aromatic C-H stretch
2930, 2850 Aliphatic C-H stretch

~1600, ~1450 Aromatic C=C stretch
~1050 C-O stretch

Table 5: Predicted Mass Spectrometry Data (Electron lonization)

m/z Interpretation
272 [M]* (Molecular ion)
254 [M - H20]*

189 [M - CeHu1]*

105 [CeHsCO]*

83 [CeH11]*

77 [CeHs]*

Applications in Drug Development

While dicyclohexyl(phenyl)methanol is primarily used in organic synthesis[2], its structural

motifs are of interest in medicinal chemistry. The combination of bulky, lipophilic cyclohexyl

groups and an aromatic phenyl ring attached to a polar hydroxyl group provides a scaffold that

can be explored for various biological targets.

Derivatives of structurally related compounds, such as phenyl-[hydroxycyclohexyl] cycloalkyl-

carboxamides, have been investigated as activators of mitofusin, a protein involved in

mitochondrial fusion. Deficiencies in mitochondrial fusion are implicated in some

neurodegenerative diseases. This suggests that dicyclohexyl(phenyl)methanol could serve as a

starting material for the synthesis of novel compounds with potential therapeutic applications.
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Caption: Logical relationship for medicinal chemistry exploration.

Safety Information

Dicyclohexyl(phenyl)methanol is classified as causing serious eye irritation and may cause
long-lasting harmful effects to aquatic life[1]. Standard laboratory safety precautions, including
the use of personal protective equipment (safety glasses, gloves, and a lab coat), should be
followed when handling this compound. All manipulations should be performed in a well-

ventilated fume hood.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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